N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(dimethylamino)-2-phenylethyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[2-(dimethylamino)-2-phenylethyl]oxamide
• InChI: InChI=1S/C19H21N3O4/c1-22(2)15(13-6-4-3-5-7-13)11-20-18(23)19(24)21-14-8-9-16-17(10-14)26-12-25-16/h3-10,15H,11-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: LLPXJUUCGDRXOB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC2=C(C=C1)OCO2)C3=CC=CC=C3
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

The compound seems to contain a benzo[d][1,3]dioxol-5-yl group, which is a structural motif found in many natural products and synthetic molecules exhibiting a broad spectrum of biological activities. It also contains a dimethylamino phenylethyl group, which could potentially contribute to its properties.

Scientific Research Applications

Catalytic and Physicochemical Properties

• Dinuclear metal(II) complexes involving similar chemical frameworks have been studied for their structures, physicochemical properties, and catalase-like functions. These complexes exhibit significant catalytic activities and have been analyzed for their potential applications in various chemical reactions and processes (Yamami et al., 1997).

Herbicide Activity

• Compounds with structural similarities have been identified as active herbicides, effective against annual and perennial grasses, showing potential utility in agricultural applications for forage legumes, turf grasses, and cultivated crops (Viste et al., 1970).

Insecticidal Properties

• Flubendiamide, a novel class of insecticide with unique chemical structures related to the compound of interest, has demonstrated extremely strong insecticidal activity against lepidopterous pests, including resistant strains. Its unique mode of action suggests potential for integrated pest management programs (Tohnishi et al., 2005).

Molecular Docking and Enzyme Inhibition

• Research on Schiff bases derived from sulfa drugs, related to the chemical structure , has highlighted their enzyme inhibition capabilities. These studies have explored their effects on various enzymes and potential pharmaceutical applications through molecular docking studies (Alyar et al., 2019).

Molecular Recognition

• Studies have been conducted on compounds capable of selective molecular recognition for nucleotides in aqueous solutions, indicating potential applications in biochemical sensing and analysis (Gao et al., 2003).